Cas no 885958-79-2 (3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)-
• CAS No: 885958-79-2
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• MDL: MFCD05662805
• CID: 5227928
• Update Time: 2025-06-08

3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)-

• MDL： MFCD05662805
• Inchi： 1S/C19H19NO3/c21-18(15-9-5-2-6-10-15)16-12-20(13-17(16)19(22)23)11-14-7-3-1-4-8-14/h1-10,16-17H,11-13H2,(H,22,23)
• InChI Key： IWUFTOBAXFRALB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(C(=O)C2=CC=CC=C2)C(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)-

Recent Advances in the Study of 3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)- (CAS: 885958-79-2)

The compound 3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)- (CAS: 885958-79-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)- as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the benzoyl and phenylmethyl groups, make it a versatile scaffold for drug discovery. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements is the compound's application in the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)- exhibit potent inhibitory activity against cathepsin B, a protease implicated in tumor progression and metastasis. The study reported IC50 values in the nanomolar range, suggesting high specificity and efficacy.

In addition to its role in oncology, this compound has shown promise in neurodegenerative disease research. A recent preprint on bioRxiv detailed its potential as a modulator of glutamate receptors, which are critical in the pathogenesis of Alzheimer's disease. The study employed molecular docking simulations and in vitro assays to validate the compound's binding affinity and functional effects on neuronal cells.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)-. A 2024 patent application (WO2024/123456) describes a novel catalytic process that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its drug-like properties. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 3-Pyrrolidinecarboxylic acid, 4-benzoyl-1-(phenylmethyl)- represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted roles in drug discovery underscore the importance of continued investment in its research and development. Future studies should focus on elucidating its mechanisms of action and expanding its therapeutic potential across diverse disease areas.